![molecular formula C12H16N2O4 B037876 Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate CAS No. 121505-94-0](/img/structure/B37876.png)
Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate
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Overview
Description
Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate, also known as BZC, is an organic compound that has been used in scientific research for a variety of purposes. BZC has been found to have a variety of biochemical and physiological effects, and its use in laboratory experiments has been explored and studied.
Scientific Research Applications
Pharmacological Properties and Clinical Use
- Carbamate compounds, such as metoclopramide, have been studied extensively for their pharmacological properties, including effects on gastro-intestinal motility, anti-emetic actions, and interactions with the central nervous system. Metoclopramide, for instance, is known for its ability to enhance gastric emptying and reduce vomiting across various clinical settings. This highlights the potential therapeutic applications of carbamate derivatives in treating gastrointestinal disorders and their effects on drug absorption (Pinder et al., 2012).
Synthetic Applications
- Carbamates serve as versatile intermediates in organic synthesis, enabling the construction of complex molecules with potential pharmaceutical applications. The review on methyl-2-formyl benzoate discusses its role as a precursor in the synthesis of compounds with various pharmacological activities, demonstrating the importance of carbamate structures in drug development (Farooq & Ngaini, 2019).
Environmental and Toxicological Studies
- The review on the toxicologic effects of the carbamate insecticide aldicarb in mammals provides insights into the environmental and health impacts of carbamate pesticides. It discusses the mechanisms of action, metabolism, and potential health risks associated with exposure, highlighting the need for careful management and regulation of carbamate use in agriculture (Risher et al., 1987).
Mechanistic Studies and Biological Interactions
- Studies on the structure-metabolism relationships in the hydrolysis of carbamates offer valuable insights into how the molecular structure influences the metabolic stability of these compounds. This information is crucial for designing carbamate drugs with optimal pharmacokinetic properties (Vacondio et al., 2010).
Mechanism of Action
Future Directions
Carbamates, including Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate, are essential for the synthesis of peptides . They are likely to continue playing a crucial role in peptide synthesis and other organic chemistry applications. Future research may focus on developing more efficient synthesis methods and exploring new applications for these compounds.
properties
IUPAC Name |
benzyl N-[2-[methoxy(methyl)amino]-2-oxoethyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c1-14(17-2)11(15)8-13-12(16)18-9-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,13,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWYPLKICSHBTAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CNC(=O)OCC1=CC=CC=C1)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121505-94-0 |
Source
|
Record name | N-(Benzyloxycarbonyl)glycine N'-methoxy-N'-methylamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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